Cas no 922735-85-1 (7-Octenenitrile, 2-methyl-)

• Product Name: 7-Octenenitrile, 2-methyl-
• CAS No: 922735-85-1
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 753730
• PubChem ID: 71423558
• Update Time: 2025-04-19

7-Octenenitrile, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Octenenitrile, 2-methyl-
• 2-methyloct-7-enenitrile
• DTXSID50842371
• 922735-85-1
• SCHEMBL3119454

• Inchi： 1S/C9H15N/c1-3-4-5-6-7-9(2)8-10/h3,9H,1,4-7H2,2H3
• InChI Key： TZKYTZVLIPUDKR-UHFFFAOYSA-N
• SMILES： N#CC(C)CCCCC=C

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles